[1-(Pyridin-3-ylmethyl)-1H-imidazol-4-yl]methanamine

• IUPAC Name: [1-(pyridin-3-ylmethyl)imidazol-4-yl]methanamine
• InChI: InChI=1S/C10H12N4/c11-4-10-7-14(8-13-10)6-9-2-1-3-12-5-9/h1-3,5,7-8H,4,6,11H2
• InChI Key: UPCQBZHFBCDPJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN2C=C(N=C2)CN
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol

Description

“[1-(Pyridin-3-ylmethyl)-1H-imidazol-4-yl]methanamine” is a compound that contains both a pyridine and an imidazole ring. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They have been used as important synthons in the development of new drugs.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

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Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that imidazole derivatives can interact with their targets in various ways, leading to different biological effects .

Biochemical Pathways

It’s known that imidazole derivatives can influence a variety of biological activities .

Result of Action

It’s known that imidazole derivatives can exhibit a variety of biological activities .

Action Environment

The compound’s imidazole and pyridine moieties suggest it may have interesting biological activities, as seen with other imidazole and pyridine derivatives .